molecular formula C23H43O3PS B1169187 Alcohols, C8-14, .gamma.-.omega.-perfluoro, reaction products with epichlorohydrin, tetrahydrofuran CAS No. 118102-38-8

Alcohols, C8-14, .gamma.-.omega.-perfluoro, reaction products with epichlorohydrin, tetrahydrofuran

Cat. No. B1169187
CAS RN: 118102-38-8
InChI Key:
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Description

Alcohols, C8-14, .gamma.-.omega.-perfluoro, reaction products with epichlorohydrin, tetrahydrofuran, also known as Alcohols, C8-14, .gamma.-.omega.-perfluoro, reaction products with epichlorohydrin, tetrahydrofuran, is a useful research compound. Its molecular formula is C23H43O3PS. The purity is usually 95%.
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properties

CAS RN

118102-38-8

Product Name

Alcohols, C8-14, .gamma.-.omega.-perfluoro, reaction products with epichlorohydrin, tetrahydrofuran

Molecular Formula

C23H43O3PS

Molecular Weight

0

synonyms

Alcohols, C8-14, .gamma.-.omega.-perfluoro, reaction products with epichlorohydrin, tetrahydrofuran homopolymer and N,N,2-tris(6-isocyanatohexyl)imidodicarbonic diamide

Origin of Product

United States

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